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Compound of Interest

Compound Name: (1S)-Chrysanthemolactone

Cat. No.: B11755600

Essential Safety and Handling Guide for (1S)-
Chrysanthemolactone

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, operational, and disposal protocols for handling (1S)-
Chrysanthemolactone in a laboratory setting. Given the absence of a comprehensive Safety
Data Sheet (SDS), this compound must be treated as a substance with unknown toxicity,
necessitating stringent safety measures to minimize exposure and ensure a safe working
environment.

Quantitative Data Summary

While detailed toxicological data for (1S)-Chrysanthemolactone is not readily available, the
following physical and chemical properties have been compiled from various chemical
databases.
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Property

Value

Source

Chemical Name

(1S)-4,4,7,7-tetramethy!-3-
oxabicyclo[4.1.0]heptan-2-one

The Good Scents Company[1]

InvivoChem, TargetMol,

CAS Number 14087-71-9
ChemNet[2][3][4]
InvivoChem, TargetMol,
Molecular Formula C10H1602
ChemNet[2][3][4]
] InvivoChem, TargetMol,
Molecular Weight 168.23 g/mol
ChemNet[2][3][4]
Appearance Solid at room temperature InvivoChem|[2]
Melting Point 80-83°C InvivoChem, ChemNet[2][4]
Boiling Point 235.6°C at 760 mmHg InvivoChem, ChemNet[2][4]
Density 0.992 g/cm?3 InvivoChem, ChemNet[2][4]
) ) The Good Scents Company,
Flash Point 90.1°C (estimated)
ChemNet[1][4]
Soluble in alcohol. Water
Solubility solubility estimated at 898 The Good Scents Company[1]
mg/L at 25°C.
Powder: -20°C for 3 years. In
Storage TargetMol[3]

solvent: -80°C for 1 year.

Operational Plan: Handling and Personal Protective

Equipment (PPE)

Due to the unknown toxicological profile of (1S)-Chrysanthemolactone, a cautious approach

is mandatory. The following procedures are based on best practices for handling chemicals of

unknown toxicity and lactone compounds.

Engineering Controls
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e Ventilation: All handling of (1S)-Chrysanthemolactone, especially when in solid (powder)

form or as a solution, must be conducted in a certified chemical fume hood to minimize

inhalation exposure.[5][6]

» Designated Area: Establish a designated area within the laboratory for the handling and

storage of this compound to prevent cross-contamination.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to prevent skin, eye, and respiratory exposure.

PPE Category

Recommended Equipment

Specifications & Best
Practices

Eye and Face Protection

Chemical safety goggles and a

face shield

Goggles should provide a
complete seal around the
eyes. A face shield should be
worn over goggles during
procedures with a high risk of
splashing.[7][8]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile)

Double-gloving is
recommended. Gloves should
be inspected for integrity
before each use and changed

immediately if contaminated.[7]

Body Protection

Flame-resistant laboratory coat

The lab coat should be fully
buttoned to provide maximum

coverage.[7]

Respiratory Protection

Not generally required if

handled in a fume hood

If work cannot be performed in
a fume hood, a NIOSH-
approved respirator with an
appropriate organic vapor
cartridge should be used after
a formal risk assessment and
as part of a respiratory

protection program.[7][9]
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Experimental Protocol: Step-by-Step Handling

Preparation: Before handling, ensure the chemical fume hood is functioning correctly.
Assemble all necessary equipment (e.g., spatulas, glassware, weighing paper) within the
hood.

Weighing: Carefully weigh the solid compound on weighing paper or in a tared container
inside the fume hood to avoid generating dust.

Dissolving: If preparing a solution, add the solvent to the solid slowly to prevent splashing. If
heating or sonication is required, ensure the container is appropriately sealed or vented
within the fume hood.

Post-Handling: After handling, decontaminate all surfaces and equipment with a suitable
solvent, followed by soap and water. The solvent rinse should be collected as hazardous
waste.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before
leaving the laboratory.[5] Do not eat, drink, or apply cosmetics in the laboratory.[5]

Disposal Plan

All waste containing (1S)-Chrysanthemolactone must be treated as hazardous chemical

waste. Adherence to institutional, local, state, and federal regulations is mandatory.

Waste Segregation and Containerization

Solid Waste: Collect all solid waste, including contaminated gloves, pipette tips, and
weighing paper, in a dedicated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste, including reaction residues and solvent rinses, in a
separate, compatible, and securely sealed hazardous waste container. Do not mix with other
waste streams unless compatibility has been confirmed.[10][11]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "(1S)-Chrysanthemolactone,” and the associated hazards (e.g., "lrritant,”
"Toxicity Unknown").[12]
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Disposal Procedure

o Accumulation: Store hazardous waste containers in a designated satellite accumulation area
within the laboratory, away from general traffic and incompatible materials.

e Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)
department for pickup and disposal of the hazardous waste.[11] Provide them with a
complete list of the waste container's contents.

o Empty Containers: Triple-rinse empty containers that held (1S)-Chrysanthemolactone with
a suitable solvent.[12] Collect the rinsate as hazardous waste. The rinsed container can then
be disposed of according to your institution's guidelines for non-hazardous waste.

Visualized Workflow for Handling (1S)-
Chrysanthemolactone
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Workflow for Handling (1S)-Chrysanthemolactone
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:
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Caption: Logical workflow for the safe handling and disposal of (1S)-Chrysanthemolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b11755600?utm_src=pdf-custom-synthesis
http://www.thegoodscentscompany.com/data/rw1531171.html
https://www.invivochem.com/product/V95786
https://www.targetmol.com/compound/%281s%29-chrysanthemolactone
https://www.chemnet.com/cas/en/14087-71-9/(1S)-CHRYSANTHEMOLACTONE.html
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://thesafetygeek.com/handling-hazardous-chemicals-in-a-laboratory-setting-a-comprehensive-guide/
https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyReqPPE.pdf
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.benchchem.com/pdf/Essential_Safety_Disposal_Procedures_for_Isomintlactone.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Epoxy_Costus_Lactone.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b11755600#personal-protective-equipment-for-handling-1s-chrysanthemolactone
https://www.benchchem.com/product/b11755600#personal-protective-equipment-for-handling-1s-chrysanthemolactone
https://www.benchchem.com/product/b11755600#personal-protective-equipment-for-handling-1s-chrysanthemolactone
https://www.benchchem.com/product/b11755600#personal-protective-equipment-for-handling-1s-chrysanthemolactone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11755600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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